![molecular formula C18H19NO6 B5638746 3-methyl-2-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid](/img/structure/B5638746.png)
3-methyl-2-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to "3-methyl-2-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid" involves complex reactions, including the carbonation of lithium salts of N,N-bis(trimethylsilyl)aniline, coupling with various aldehydes, and reduction processes. These methods lead to derivatives with specific activities, highlighting the intricate steps needed to synthesize complex molecules like 3-methyl-2-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid (Taylor et al., 1996).
Molecular Structure Analysis
The molecular structure of compounds closely related to "3-methyl-2-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid" shows planarity and specific angular inclinations between functional groups. This detailed analysis helps in understanding the spatial arrangement and potential interactions of the molecule (Kosma et al., 2012).
Chemical Reactions and Properties
The chemical reactions involving "3-methyl-2-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid" and its derivatives can include esterification, amidation, and condensation reactions, demonstrating the compound's reactive nature and its potential for further chemical modifications (Tzimopoulos et al., 2010).
Physical Properties Analysis
Analyzing the physical properties of "3-methyl-2-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid" involves understanding its solubility, melting point, and crystalline structure. These properties are crucial for determining the conditions under which the compound can be used and stored (Weissflog et al., 1996).
properties
IUPAC Name |
3-methyl-2-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO6/c1-10-6-5-7-12(18(21)22)15(10)19-17(20)11-8-13(23-2)16(25-4)14(9-11)24-3/h5-9H,1-4H3,(H,19,20)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWXBEKODKLQHSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)O)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-2-{[(3,4,5-trimethoxyphenyl)carbonyl]amino}benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.